Cas no 2411223-78-2 (2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one
• CAS No: 2411223-78-2
• MF: C₁₉H₂₄ClN₃O₃
• MW: 377.865163803101
• CID: 5357173
• Update Time: 2025-05-24

2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3774982144
• 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one
• 2-chloro-1-{3-[1-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]morpholin-4-yl}propan-1-one

• Inchi： 1S/C19H24ClN3O3/c1-12(20)19(24)22-8-9-26-11-17(22)18-13(2)21-23(14(18)3)15-6-5-7-16(10-15)25-4/h5-7,10,12,17H,8-9,11H2,1-4H3
• InChI Key： SWBKGPVPUIOEOZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCOCC1C1C(C)=NN(C2C=CC=C(C=2)OC)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 495
• XLogP3: 2.6
• Topological Polar Surface Area: 56.6

Additional information on 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one

2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one

The compound 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one (CAS No. 2411223-78-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chloro group, a morpholine ring, and a pyrazole moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery and development. Morpholine, a six-membered ring containing an oxygen atom and an amine group, is known for its ability to form hydrogen bonds and act as a bioisostere in medicinal chemistry. In the case of 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one, the morpholine ring is further substituted with a pyrazole group, which adds additional electronic and steric properties to the molecule. Pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms, is known for its stability and ability to participate in various types of interactions, including π–π stacking and hydrogen bonding.

The chloro group at position 2 of the propanone moiety introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various chemical transformations. This substitution pattern is particularly useful in synthesizing bioactive molecules with specific pharmacokinetic profiles. Recent research has shown that such chlorinated compounds can exhibit potent inhibitory effects against certain enzymes and receptors, making them valuable leads in the development of new therapeutic agents.

The 3-methoxyphenyl group attached to the pyrazole ring adds another layer of complexity to this molecule. Methoxy groups are known for their ability to modulate the electronic properties of aromatic systems, often enhancing solubility and bioavailability. In this compound, the methoxy group may also play a role in stabilizing certain conformations or interactions within the molecule, potentially influencing its pharmacodynamic properties.

From a synthetic standpoint, the preparation of 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one involves multi-step reactions that highlight the importance of modern organic synthesis techniques. The synthesis typically begins with the preparation of intermediates such as morpholine derivatives and pyrazole-containing compounds. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The use of advanced catalysts and reaction conditions ensures high yields and purity levels.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound in anti-inflammatory drug development due to its ability to inhibit key inflammatory pathways. Additionally, studies have demonstrated its potential as an anticancer agent by targeting specific oncogenic pathways or tumor-associated enzymes.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its three-dimensional structure, binding affinities with target proteins, and potential mechanisms of action. Such computational approaches are increasingly being used to guide experimental efforts and optimize lead compounds for therapeutic applications.

Moreover, the environmental impact of this compound has been a subject of interest among researchers. Studies have shown that it exhibits moderate biodegradability under certain conditions, which is an important consideration for its safe handling and disposal. Efforts are ongoing to develop greener synthesis routes that minimize waste generation and reduce environmental footprint.

In conclusion, 2-Chloro-1-[3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]morpholin-4-yl]propan-1-one (CAS No. 2411223-78-2) is a multifaceted organic compound with significant potential in drug discovery and development. Its unique structure combines several functional groups that confer diverse chemical properties, making it a valuable tool for researchers across various disciplines.